Cas no 2172258-68-1 (5-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid)

• Product Name: 5-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid
• CAS No: 2172258-68-1
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 5922768
• PubChem ID: 165565624
• Update Time: 2025-05-20

5-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid
• 5-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]propanamido}pentanoic acid
• EN300-1552448
• 2172258-68-1

• Inchi： 1S/C26H27N3O5S/c30-23(27-14-6-5-11-24(31)32)13-12-17-15-28-25(35-17)29-26(33)34-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,15,22H,5-6,11-14,16H2,(H,27,30)(H,31,32)(H,28,29,33)
• InChI Key： OXLXWWZUCBUTDF-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCC(NCCCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146Ų

Additional information on 5-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid

Recent Advances in the Study of 5-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid (CAS: 2172258-68-1)

The compound 5-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid (CAS: 2172258-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and fluorenylmethoxycarbonyl (Fmoc) functional groups, has shown promising potential in drug discovery and peptide synthesis. Recent studies have focused on its applications as a building block for novel therapeutics, particularly in the development of targeted drug delivery systems and enzyme inhibitors.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative serves as a critical intermediate for the synthesis of complex peptides with enhanced stability and bioactivity. Recent publications highlight its utility in the construction of peptide-based drugs, where the thiazole ring contributes to improved pharmacokinetic properties. For instance, a 2023 study demonstrated its effectiveness in synthesizing antimicrobial peptides with potent activity against multidrug-resistant bacteria.

In addition to its applications in peptide synthesis, 2172258-68-1 has been investigated for its potential as a small-molecule inhibitor. Researchers have explored its interactions with specific enzymes, such as proteases and kinases, which are often targeted in cancer and inflammatory diseases. A notable 2024 study revealed that derivatives of this compound exhibit selective inhibition of a key kinase involved in tumor proliferation, suggesting its potential as a lead compound for anticancer drug development.

The chemical stability and reactivity of 5-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid have also been subjects of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and confirm its purity. These studies are critical for ensuring the reproducibility of its use in pharmaceutical formulations and laboratory-scale syntheses.

Looking ahead, the versatility of this compound positions it as a valuable tool in both academic and industrial research. Ongoing studies are exploring its potential in bioconjugation strategies, where it could be used to link therapeutic agents to targeting moieties. Furthermore, computational modeling efforts are underway to predict its interactions with biological targets, which could accelerate the discovery of new drug candidates. As research progresses, 2172258-68-1 is expected to play an increasingly important role in the development of next-generation therapeutics.